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Compound of Interest

Compound Name: Eupalinolide O

Cat. No.: B15566733 Get Quote

Introduction

Eupalinolide O (EO) is a novel sesquiterpene lactone extracted from the traditional Chinese

medicine Eupatorium lindleyanum DC.[1][2] This natural compound has demonstrated

significant potential as an anti-cancer agent, particularly in the context of triple-negative breast

cancer (TNBC), an aggressive subtype with limited therapeutic options.[1][3] Research

indicates that Eupalinolide O selectively inhibits the growth of TNBC cells while having a

minimal impact on normal cells.[1] Its mechanism of action involves the induction of apoptosis

(programmed cell death) through the modulation of specific signaling pathways, making it a

compound of high interest for TNBC drug development.[1][3]

Mechanism of Action

Eupalinolide O exerts its anti-cancer effects in TNBC cells primarily by inducing apoptosis

through the generation of reactive oxygen species (ROS) and subsequent modulation of the

Akt/p38 MAPK signaling pathway.[1][3] The process begins with EO treatment elevating ROS

levels within the TNBC cells. This increase in oxidative stress leads to a decrease in

mitochondrial membrane potential and an increase in caspase-3 activity, key events in the

apoptotic cascade.[1]

Furthermore, the elevated ROS levels influence downstream signaling. Eupalinolide O
treatment suppresses the phosphorylation of Akt, a protein crucial for cell survival, and

promotes the phosphorylation of p38 MAPK, a protein involved in stress-induced apoptosis.[1]

This dual action effectively shuts down survival signals while activating death signals, leading
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to the selective elimination of TNBC cells.[1][3] In vivo studies have confirmed that EO

suppresses tumor growth and Akt phosphorylation while upregulating caspase-3 and p-38

phosphorylation.[1]
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In Vitro Analysis

In Vivo Analysis

1. Cell Culture
(MDA-MB-231, MDA-MB-453)

2. Treatment
(Eupalinolide O)

3a. Cell Viability
(MTT Assay)

3b. Proliferation
(Clonogenic Assay)

3c. Apoptosis
(Flow Cytometry)

3d. Protein Analysis
(Western Blot)

4. Xenograft Model
(Nude Mice)

Proceed to In Vivo based on positive In Vitro results

5. Tumor Monitoring
(Volume, Weight)

6. Tissue Analysis
(HE Staining, IHC)

7. Biomarker Analysis
(ELISA, Western Blot)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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